1,5-dichloro-2-isocyanato-4-methoxybenzene
Overview
Description
1,5-dichloro-2-isocyanato-4-methoxybenzene is a chemical compound with the molecular formula C8H5Cl2NO2 . It is also known as Benzene, 1,5-dichloro-2-isocyanato-4-methoxy .
Molecular Structure Analysis
The molecular structure of this compound consists of 8 carbon atoms, 5 hydrogen atoms, 2 chlorine atoms, 1 nitrogen atom, and 2 oxygen atoms . The exact 3D structure is not available in the search results.Physical and Chemical Properties Analysis
The predicted boiling point of this compound is 338.8±42.0 °C and its predicted density is 1.37±0.1 g/cm3 .Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,5-dichloro-2-isocyanato-4-methoxybenzene involves the reaction of 1,5-dichloro-2-nitro-4-methoxybenzene with phosgene followed by reduction of the resulting dichloro isocyanate.", "Starting Materials": [ "1,5-dichloro-2-nitro-4-methoxybenzene", "Phosgene", "Sodium borohydride", "Hydrochloric acid", "Methanol" ], "Reaction": [ "1. Dissolve 1,5-dichloro-2-nitro-4-methoxybenzene in methanol.", "2. Add phosgene dropwise to the solution while stirring at room temperature.", "3. Heat the reaction mixture at 50°C for 2 hours.", "4. Cool the reaction mixture to room temperature and add sodium borohydride.", "5. Stir the reaction mixture for 1 hour.", "6. Add hydrochloric acid to the reaction mixture to adjust the pH to acidic.", "7. Extract the product with ethyl acetate.", "8. Dry the organic layer with anhydrous sodium sulfate.", "9. Concentrate the organic layer under reduced pressure.", "10. Purify the product by column chromatography using hexane/ethyl acetate as the eluent." ] } | |
CAS No. |
120222-83-5 |
Molecular Formula |
C8H5Cl2NO2 |
Molecular Weight |
218 |
Purity |
95 |
Origin of Product |
United States |
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